BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Propio-D5-phenone: A Step-
by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of Propio-D5-phenone, a deuterated aromatic ketone. Adherence to these
procedures will help mitigate risks and ensure that waste is managed in a safe and responsible

mannetr.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Propio-D5-phenone with
appropriate care in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling Propio-D5-phenone.[1][2] This includes:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of
vapors, use a NIOSH-approved respirator.[1][2]
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Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood to
minimize inhalation exposure.[1][2]

Emergency Procedures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek immediate
medical attention.[2][4]

o Skin Contact: In case of contact, immediately wash the affected area with soap and plenty of
water. Remove contaminated clothing.[2][3][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[2][3][4]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][4]

Il. Chemical and Physical Properties

Understanding the properties of Propio-D5-phenone is essential for its safe handling and
disposal.
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Property

Value

CAS Number

54419-23-7[5][6]

Molecular Formula

CsDsHs0[6]

Molecular Weight 139.21 g/mol [6]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 218 °C (424 °F)[2]

Melting Point 17-19 °C (63-66 °F)[2]

Flash Point 92 °C (198 °F)[2]

Density 1.009 g/mL[2]

Solubility Insoluble in water. Soluble in organic solvents.

[7]

lll. Step-by-Step Disposal Protocol

The disposal of Propio-D5-phenone must be conducted in accordance with all local, regional,
and national environmental regulations. This protocol provides a general framework for its
disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation
e Propio-D5-phenone should be classified as a non-halogenated organic solvent waste.[8]

« Do not mix it with halogenated solvents or other incompatible waste streams. Keep itin a
dedicated, properly labeled waste container.

Step 2: Containerization

o Use a chemically resistant container made of a material suitable for storing organic solvents
(e.g., glass or polyethylene).

e The container must be in good condition, with a secure, leak-proof cap.
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o Label the container clearly as "Hazardous Waste," and include the full chemical name:
"Propio-D5-phenone."” Also, list any other constituents of the waste mixture.

Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.[9]

e This area should be away from heat, sparks, and open flames.[2]
o Ensure secondary containment is in place to capture any potential leaks or spills.
Step 4: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

» Provide them with the complete chemical name and any other relevant information about the
waste.

» Most hazardous waste is either incinerated at a permitted facility or blended for fuel recovery.
[10]

Important Considerations:

o Small Quantities: For very small quantities, consult your institution's specific guidelines.
Some institutions may have procedures for the disposal of small amounts of laboratory
chemicals.

o Deuterated Compounds: While deuterium itself is a stable isotope and not considered a
hazardous material, Propio-D5-phenone's properties are primarily determined by the
propiophenone structure, which is treated as a hazardous chemical.[1]

o Aromatic Ketones: Aromatic compounds and ketones are generally not suitable for drain
disposal.[11]

IV. Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Propio-D5-

phenone.

Laboratory Operations
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Caption: Disposal workflow for Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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